Cas no 2648934-56-7 ((2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid)

• Product Name: (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid
• CAS No: 2648934-56-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6618734
• PubChem ID: 165579352
• Update Time: 2025-06-30

(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1526023
• 2648934-56-7
• (2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-methylacetamido}propanoic acid
• (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(25(30)31)28(2)24(29)14-17-8-7-13-23(17)27-26(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22-23H,7-8,13-15H2,1-2H3,(H,27,32)(H,30,31)/t16-,17?,23?/m0/s1
• InChI Key： TUNHFQWCPMZGMX-RJNZEALMSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(N(C)[C@H](C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid

Introduction to (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic Acid (CAS No. 2648934-56-7)

Compound with the CAS number 2648934-56-7 and the systematic name (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate architecture of this molecule, featuring a cyclopentyl ring, a fluorenyl moiety, and multiple functional groups, positions it as a promising candidate for further investigation in various therapeutic areas.

The molecular framework of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid is meticulously designed to interact with biological targets in a highly specific manner. The presence of the (S)-configuration at the second carbon atom contributes to its stereochemical properties, which are critical for its biological activity. This stereochemistry is often a key determinant in the efficacy and selectivity of pharmaceutical compounds, making it a focal point in the study of this molecule.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. The fluorenyl group in this compound is particularly noteworthy, as it is known for its ability to enhance solubility and metabolic stability, attributes that are highly desirable in drug candidates. Additionally, the methoxycarbonyl and acetamido functional groups contribute to the molecule's overall reactivity and potential for further derivatization, opening up numerous possibilities for structural optimization.

The cyclopentyl ring is another critical component of this compound, providing a rigid backbone that can facilitate optimal binding to biological targets. The incorporation of an amino group into the cyclopentyl moiety further enhances the molecule's potential for interaction with proteins and enzymes. This design approach aligns with current trends in medicinal chemistry, where the rational assembly of diverse structural elements is employed to achieve high-affinity binding and improved pharmacokinetic profiles.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug discovery. The complex structure of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid presents an excellent opportunity to explore these relationships. By systematically modifying various functional groups within the molecule, researchers can gain insights into how different structural features influence biological activity. Such studies are crucial for designing more effective drugs with improved therapeutic outcomes.

The potential applications of this compound extend across multiple therapeutic areas. Its unique structural features make it a versatile tool for investigating mechanisms of action and developing novel treatments for various diseases. For instance, its ability to interact with specific enzymes or receptors could make it valuable in treating conditions such as cancer, inflammation, or neurological disorders. The fluorenyl group's photophysical properties also suggest potential applications in imaging techniques and photodynamic therapy.

In conclusion, (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid (CAS No. 2648934-56-7) stands out as a promising candidate in pharmaceutical research due to its sophisticated molecular design and multifaceted functional groups. Its potential to address unmet medical needs through targeted drug development underscores its significance in modern medicinal chemistry. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing therapeutic strategies across various disciplines.